N-(4-butylphenyl)-2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide

• IUPAC Name: N-(4-butylphenyl)-2-[3-(2-methylpropyl)-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]acetamide
• InChI: InChI=1S/C22H27N3O3S/c1-4-5-6-16-7-9-17(10-8-16)23-19(26)14-24-18-11-12-29-20(18)21(27)25(22(24)28)13-15(2)3/h7-12,15,20H,4-6,13-14H2,1-3H3/p+1
• InChI Key: CKDWVMVNCSYQHR-UHFFFAOYSA-O
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)CC(C)C
• Molecular Formula: C22H28N3O3S+
• Molecular Weight: 414.5 g/mol

Description

N-(4-butylphenyl)-2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide is a useful research compound. Its molecular formula is C22H27N3O3S and its molecular weight is 413.54. The purity is usually 95%.
BenchChem offers high-quality N-(4-butylphenyl)-2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-butylphenyl)-2-[3-(2-methylpropyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Development for PET Imaging

The development of radioligands, such as DPA-714 within the pyrazolo[1,5-a]pyrimidineacetamide series, for positron emission tomography (PET) imaging illustrates the application of thieno[3,2-d]pyrimidine derivatives in neurology and oncology. DPA-714 has been highlighted for its selective binding to the translocator protein (18 kDa), facilitating the visualization of neuroinflammation and potentially tumor microenvironments (Dollé et al., 2008).

Anticancer Activity

Compounds derived from thieno[3,2-d]pyrimidines have shown promise as anticancer agents. For instance, certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives exhibited inhibitory activity against a variety of cancer cell lines, indicating their potential as novel anticancer agents (Al-Sanea et al., 2020).

Molecular Docking and Structure Analysis

The synthesis and structure elucidation of compounds like N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide demonstrate the utility of thieno[3,2-d]pyrimidine derivatives in molecular docking studies. These studies can predict the interaction between such compounds and target proteins, offering insights into their potential therapeutic roles (Sharma et al., 2018).

Synthesis Methodologies

Research on the synthesis of fused and isolated azoles based on thieno[3,4-d]pyrimidines, as reported by El Azab and Elkanzi (2014), provides a foundation for developing new drugs with improved pharmacological profiles. These synthesis strategies are crucial for creating a diverse array of compounds for screening as potential therapeutic agents (El Azab & Elkanzi, 2014).

Antimicrobial and Antitumor Derivatives

The exploration of thienopyrimidine linked rhodanine derivatives for antimicrobial activity further exemplifies the application of thieno[3,2-d]pyrimidine compounds in addressing infectious diseases. These derivatives have shown significant activity against various bacterial and fungal strains, highlighting their potential as new antimicrobial agents (Kerru et al., 2019).